Cas no 2243-54-1 (2-isocyanatonaphthalene)

• Product Name: 2-isocyanatonaphthalene
• CAS No: 2243-54-1
• MF: C₁₁H₇NO
• MW: 169.179382562637
• MDL: MFCD00014319
• CID: 257564
• PubChem ID: 16718
• Update Time: 2025-05-24

2-isocyanatonaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene,2-isocyanato-
• 2-Naphthyl isocyanate
• 2-isocyanatonaphthalene
• EINECS 218-815-7
• NAPHTHALENE,2-ISOCYANATO
• BP-10742
• Q27273416
• NSC 5529
• I(2)-Naphthylisocyanat
• GEO-01993
• NAPHTHALENE, 2-ISOCYANATO-
• (NAPHTHALEN-2-YL)ISOCYANATE
• 9ZE6124VOI
• AKOS000185437
• NS00027176
• XIXJQNFTNSQTBT-UHFFFAOYSA-N
• EN300-270966
• NSC-5529
• DTXSID00176956
• 2243-54-1
• FT-0613132
• BS-22940
• SCHEMBL407338
• beta-Naphthylisocyanate
• BB 0253926
• AI3-08868
• 2-Naphthylisocyanate
• NSC5529
• CAA24354
• BRN 0775794
• 2-Naphthyl isocyanate, 97%
• .beta.-Naphthyl isocyanate
• NAPHTHYL ISOCYANATE, 2-
• W-200233
• UNII-9ZE6124VOI
• MFCD00014319
• 3-12-00-03051 (Beilstein Handbook Reference)
• STK504622
• BETA-NAPHTHYL ISOCYANATE
• DB-045919
• DTXCID0099447

• MDL： MFCD00014319
• Inchi： 1S/C11H7NO/c13-8-12-11-6-5-9-3-1-2-4-10(9)7-11/h1-7H
• InChI Key： XIXJQNFTNSQTBT-UHFFFAOYSA-N
• SMILES： O=C=NC1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 169.05300
• Monoisotopic Mass: 169.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Color/Form: White flake crystals
• Density: 1.1616 (rough estimate)
• Melting Point: 53-56 °C (lit.)
• Boiling Point: 83 °C/0.2 mmHg(lit.)
• Refractive Index: 1.4900 (estimate)
• Water Partition Coefficient: It hydrolyzes in water.
• PSA: 29.43000
• LogP: 2.80710
• Solubility: Soluble in ether, benzene
• Sensitiveness: Moisture Sensitive

2-isocyanatonaphthalene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 1994 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S27; S36/37/39; S45
• RTECS：QJ7950000
• Hazardous Material Identification：
• HazardClass：6.1
• Risk Phrases：R20/21/22
• Packing Group：I
• Safety Term：6.1
• Packing Group：I
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-isocyanatonaphthalene

Recent Advances in the Study of 2-Isocyanatonaphthalene (CAS: 2243-54-1) and Its Applications in Chemical Biology and Medicine

2-Isocyanatonaphthalene (CAS: 2243-54-1) is a chemical compound of significant interest in the fields of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile building block for the synthesis of bioactive molecules, particularly in the development of novel therapeutics and diagnostic agents. This research brief aims to summarize the latest findings related to 2-isocyanatonaphthalene, focusing on its chemical properties, synthetic applications, and biological activities.

One of the key advancements in the study of 2-isocyanatonaphthalene is its role in the synthesis of naphthalimide derivatives, which exhibit a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory effects. Recent research has demonstrated that the isocyanate functional group in 2-isocyanatonaphthalene can be efficiently utilized in click chemistry reactions, enabling the rapid assembly of complex molecular architectures with high precision and yield.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-isocyanatonaphthalene as a precursor for the development of novel naphthalimide-based DNA intercalators. These compounds showed promising activity against various cancer cell lines, with IC50 values in the low micromolar range. The study highlighted the importance of the isocyanate group in enhancing the binding affinity of these molecules to DNA, thereby improving their therapeutic potential.

Another significant application of 2-isocyanatonaphthalene is in the field of fluorescent probes. A recent study in Analytical Chemistry reported the synthesis of a naphthalene-based fluorescent probe using 2-isocyanatonaphthalene as a key intermediate. The probe exhibited high selectivity and sensitivity for detecting reactive oxygen species (ROS) in live cells, making it a valuable tool for studying oxidative stress-related diseases.

From a synthetic chemistry perspective, 2-isocyanatonaphthalene has been employed in the development of new catalytic systems. A 2024 study in Organic Letters described a palladium-catalyzed cross-coupling reaction involving 2-isocyanatonaphthalene, which enabled the efficient synthesis of biaryl compounds with potential pharmaceutical applications. The study underscored the versatility of 2-isocyanatonaphthalene in facilitating diverse chemical transformations.

Despite these advancements, challenges remain in the large-scale production and handling of 2-isocyanatonaphthalene due to its reactivity and potential toxicity. Recent efforts have focused on developing safer and more efficient synthetic protocols to address these issues. For instance, a 2023 report in Green Chemistry proposed a solvent-free method for the synthesis of 2-isocyanatonaphthalene, reducing environmental impact and improving yield.

In conclusion, 2-isocyanatonaphthalene (CAS: 2243-54-1) continues to be a molecule of great interest in chemical biology and medicinal chemistry. Its unique chemical properties and versatility in synthesis make it a valuable tool for the development of novel therapeutics, diagnostic agents, and catalytic systems. Future research is expected to further explore its potential, particularly in addressing current limitations related to scalability and safety.